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Compound of Interest

Compound Name:
N-(Methoxycarbonyl)-L-tert-

leucine

Cat. No.: B194262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
(Methoxycarbonyl)-L-tert-leucine, a key intermediate in the synthesis of various

pharmaceutical compounds. Adherence to these guidelines is crucial for ensuring personnel

safety and maintaining the integrity of the product during research and development activities.

Hazard Identification and Classification
N-(Methoxycarbonyl)-L-tert-leucine is classified as an irritant. Based on available safety data

sheets, the primary hazards are associated with skin, eye, and respiratory tract irritation.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P312: Call a POISON CENTER/doctor if you feel unwell.[1]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-(Methoxycarbonyl)-L-tert-
leucine is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/product/b194262?utm_src=pdf-body
https://www.benchchem.com/product/b194262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C8H15NO4 [2]

Molecular Weight 189.21 g/mol [3]

Appearance White to off-white solid/powder [2]

Melting Point 108-109 °C [2]

Boiling Point 320.9 °C at 760 mmHg [2]

Solubility
Soluble in ethyl acetate and

methanol.
[2][4]

Storage Temperature 2-8°C [1][5]

Toxicological Information
Currently, there is no specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or

LC50 (Lethal Concentration, 50%), available for N-(Methoxycarbonyl)-L-tert-leucine in the

public domain. The primary known toxicological effects are its irritant properties to the skin,

eyes, and respiratory system.

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling the material to determine the

appropriate PPE. The following are general recommendations:

Eye Protection: Chemical safety goggles or glasses with side shields are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A laboratory coat is required. For larger quantities or where

significant dust generation is possible, additional protective clothing may be necessary.

Respiratory Protection: If handling in a non-ventilated area or if dust is generated, a NIOSH-

approved respirator for dusts should be used.
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Personal Protective Equipment (PPE) Protocol

Start Handling
Procedure

Don Appropriate PPE

Eye Protection:
Safety Goggles/Glasses

Hand Protection:
Chemical-Resistant Gloves

Body Protection:
Lab Coat

Respiratory Protection:
(If dust is generated)

Proceed with
Handling

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b194262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Recommended Personal Protective Equipment for handling N-(Methoxycarbonyl)-L-
tert-leucine.

Handling Procedures
Preparation:

Ensure a clean and organized workspace.

Work in a well-ventilated area, preferably in a chemical fume hood.

Have all necessary equipment and reagents readily available.

Ensure an eyewash station and safety shower are accessible.

Weighing and Transfer:

Handle as a solid to minimize dust generation.

If the material is a fine powder, use a spatula for transfer and weigh on a tared weigh boat

or paper.

Avoid creating dust clouds. If dust is unavoidable, use appropriate respiratory protection.

Close the container tightly immediately after use.

Dissolving:

When dissolving, add the solid slowly to the solvent to avoid splashing.

N-(Methoxycarbonyl)-L-tert-leucine is soluble in ethyl acetate and methanol.[2][4]

Storage
Store in a cool, dry, and well-ventilated area.[2]

The recommended storage temperature is between 2°C and 8°C.[1][5]

Keep the container tightly closed to prevent moisture absorption and contamination.[2]
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Store away from incompatible materials, such as strong oxidizing agents.
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Disposal Workflow

End of Experiment or
Expired Material

Collect Waste Material
(Solid & Contaminated Items)
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Incompatible Waste
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End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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